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Compound of Interest

Compound Name: Goshuyuamide I

Cat. No.: B12375683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Goshuyuamide I is a naturally occurring alkaloid isolated from the fruits of Euodia rutaecarpa,

a plant used in traditional Chinese medicine. This compound has garnered interest within the

scientific community for its potential therapeutic applications, notably in analgesia and as an

anti-cancer agent. This technical guide provides a comprehensive overview of the known

chemical properties and stability profile of Goshuyuamide I, offering essential data for

researchers and professionals involved in drug discovery and development.

Chemical Properties
A thorough review of available scientific literature and chemical databases indicates a scarcity

of publicly available, experimentally determined physicochemical data for Goshuyuamide I.
While the molecular formula is established as C₁₉H₁₉N₃O, specific quantitative values for

properties such as melting point, boiling point, pKa, and logP are not consistently reported.

For drug development purposes, it is crucial to experimentally determine these parameters.

The following table summarizes the currently available information and highlights the data

gaps.
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Property Value Source

Molecular Formula C₁₉H₁₉N₃O [1]

Molecular Weight 305.38 g/mol Calculated

Appearance - Not Reported

Melting Point - Not Reported

Boiling Point - Not Reported

Solubility - Not Reported

pKa - Not Reported

logP - Not Reported

Stability Profile
The stability of a potential drug candidate is a critical factor in its development. Stability studies

are essential to understand how the compound's quality varies under the influence of

environmental factors such as temperature, humidity, light, and pH. Currently, there are no

specific published stability studies dedicated to Goshuyuamide I.

In the absence of direct data, a general understanding of the stability of similar alkaloid

compounds suggests that Goshuyuamide I may be susceptible to degradation under harsh

acidic, basic, oxidative, and photolytic conditions. To ensure the integrity of Goshuyuamide I
during research and development, it is imperative to conduct comprehensive forced

degradation studies.

Experimental Protocols for Stability Assessment
To address the gap in stability data, the following experimental protocols are recommended for

a comprehensive forced degradation study of Goshuyuamide I. These protocols are based on

established guidelines from the International Council for Harmonisation (ICH).

General Protocol for Forced Degradation Studies
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A stock solution of Goshuyuamide I of known concentration should be prepared in a suitable

solvent (e.g., methanol or acetonitrile). This stock solution will be subjected to the stress

conditions outlined below. A control sample, protected from the stress conditions, should be

analyzed concurrently. The degradation should be monitored using a stability-indicating

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass

Spectrometric detection.

1. Acid Hydrolysis:

Method: Treat the Goshuyuamide I solution with 0.1 M hydrochloric acid (HCl).

Conditions: Heat the mixture at 60°C for a specified period (e.g., 2, 4, 8, 12, and 24 hours).

Analysis: At each time point, withdraw an aliquot, neutralize it with an equivalent amount of

0.1 M sodium hydroxide (NaOH), and analyze by HPLC.

2. Base Hydrolysis:

Method: Treat the Goshuyuamide I solution with 0.1 M sodium hydroxide (NaOH).

Conditions: Maintain the mixture at room temperature for a specified period (e.g., 2, 4, 8, 12,

and 24 hours).

Analysis: At each time point, withdraw an aliquot, neutralize it with an equivalent amount of

0.1 M HCl, and analyze by HPLC.

3. Oxidative Degradation:

Method: Treat the Goshuyuamide I solution with 3% hydrogen peroxide (H₂O₂).

Conditions: Keep the mixture at room temperature for a specified period (e.g., 2, 4, 8, 12,

and 24 hours).

Analysis: Analyze the samples directly by HPLC at each time point.

4. Thermal Degradation:

Method: Expose a solid sample of Goshuyuamide I to dry heat.
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Conditions: Place the sample in a temperature-controlled oven at 70°C for a specified period

(e.g., 24, 48, and 72 hours).

Analysis: At each time point, dissolve a portion of the solid sample in a suitable solvent and

analyze by HPLC.

5. Photolytic Degradation:

Method: Expose a solution of Goshuyuamide I to light.

Conditions: Place the solution in a photostability chamber and expose it to a light source that

provides both UV and visible light, as per ICH Q1B guidelines. A control sample should be

wrapped in aluminum foil to protect it from light.

Analysis: Analyze both the exposed and control samples by HPLC at predetermined time

intervals.

Workflow for Forced Degradation Study
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Sample Preparation

Stress Conditions

Analysis

Outcome

Prepare Goshuyuamide I Stock Solution

Acid Hydrolysis (0.1M HCl, 60°C) Base Hydrolysis (0.1M NaOH, RT) Oxidative Degradation (3% H₂O₂, RT) Thermal Degradation (Solid, 70°C) Photolytic Degradation (UV/Vis Light)

Prepare Control Sample (Protected)

HPLC Analysis

Neutralization (for Acid/Base Hydrolysis)

Characterization of Degradants (LC-MS/MS)

Identify Degradation Products

Elucidate Degradation Pathways

Develop Stability-Indicating Method

Click to download full resolution via product page

Caption: Workflow for conducting forced degradation studies on Goshuyuamide I.
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Signaling Pathways
The precise molecular mechanisms and signaling pathways through which Goshuyuamide I
exerts its biological effects are not yet fully elucidated. However, based on its reported

analgesic and anti-cancer activities, it is plausible that Goshuyuamide I may interact with

pathways commonly associated with these effects. For instance, many natural alkaloids with

anti-cancer properties have been shown to induce apoptosis through modulation of pathways

such as the PI3K/Akt, MAPK, and NF-κB signaling cascades. Further research is required to

identify the specific molecular targets and pathways of Goshuyuamide I.

Hypothesized Signaling Pathway Involvement

Stimulus

Potential Signaling Pathways Cellular Effects

Goshuyuamide I

PI3K/Akt Pathway

MAPK Pathway

NF-κB Pathway
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Cell Cycle Arrest

Anti-inflammatory Effects

Click to download full resolution via product page

Caption: Hypothesized signaling pathways potentially modulated by Goshuyuamide I.

Conclusion
Goshuyuamide I presents an interesting profile for further investigation in drug development.

However, a significant lack of fundamental chemical and stability data hinders its progress. The

experimental protocols and workflows outlined in this guide provide a clear path for researchers

to generate the necessary data to thoroughly characterize Goshuyuamide I. A comprehensive
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understanding of its chemical properties, stability, and mechanism of action is essential for

unlocking its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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